4-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-nitroaniline

• Molecular Formula: C15H12N4O4
• Molecular Weight: 312.28 g/mol
• IUPAC Name: 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-nitroaniline
• InChI: InChI=1S/C15H12N4O4/c1-22-11-5-2-9(3-6-11)14-17-18-15(23-14)10-4-7-12(16)13(8-10)19(20)21/h2-8H,16H2,1H3
• InChI Key: HBQQRGQIHPPAPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=C(C=C3)N)[N+](=O)[O-]

Description

4-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-nitroaniline is a useful research compound. Its molecular formula is C15H12N4O4 and its molecular weight is 312.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-methoxybenzoic acid N′-(4-amino-3-nitrobenzoyl)-hydrazide (750 mg, 2.27 mmol) and Burgess reagent (1.62 g, 6.81 mmol) in THF (15 mL) was microwaved at 150° C. for 20 min. The solvent was removed under reduced pressure and the residue was purified by flash chromatography (heptane/EtOAc=1:3) to give the title compound as a yellow solid. MS: m/z 313 (M+1).